([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine ([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC19970842
InChI: InChI=1S/C7H11F2N3/c1-10-4-6-2-3-12(11-6)5-7(8)9/h2-3,7,10H,4-5H2,1H3
SMILES:
Molecular Formula: C7H11F2N3
Molecular Weight: 175.18 g/mol

([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine

CAS No.:

Cat. No.: VC19970842

Molecular Formula: C7H11F2N3

Molecular Weight: 175.18 g/mol

* For research use only. Not for human or veterinary use.

([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine -

Specification

Molecular Formula C7H11F2N3
Molecular Weight 175.18 g/mol
IUPAC Name 1-[1-(2,2-difluoroethyl)pyrazol-3-yl]-N-methylmethanamine
Standard InChI InChI=1S/C7H11F2N3/c1-10-4-6-2-3-12(11-6)5-7(8)9/h2-3,7,10H,4-5H2,1H3
Standard InChI Key BPXNUNWKTBXNEG-UHFFFAOYSA-N
Canonical SMILES CNCC1=NN(C=C1)CC(F)F

Introduction

([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine is a complex organic compound with a molecular formula of C7H11F2N3 and a molecular weight of 175.18 g/mol . This compound belongs to the pyrazole family, which is known for its diverse biological activities, including potential applications in pharmaceuticals . The incorporation of a difluoroethyl group in its structure is expected to enhance its pharmacological properties, such as solubility and interaction with biological targets.

Synthesis and Chemical Reactivity

The synthesis of ([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine can be achieved through various organic synthesis methodologies. Pyrazole derivatives are known for their reactivity, often participating in reactions such as alkylation and acylation due to the presence of nitrogen atoms in the ring .

Biological Activities and Applications

Pyrazole compounds, including ([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine, have potential applications in medicinal chemistry due to their biological activities. While specific biological activities of this compound are not well-documented, related pyrazole derivatives have shown antibacterial, antifungal, and anticancer properties . The unique structure of this compound, featuring a difluoroethyl group, may enhance its interaction with biological targets, making it a candidate for further drug development studies.

Comparison with Similar Compounds

Several compounds share structural similarities with ([1-(2,2-Difluoroethyl)-1H-pyrazol-3-YL]methyl)(methyl)amine, exhibiting diverse biological activities:

Compound NameMolecular FormulaBiological Activity
{[1-(2,2-Difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(furan-2-yl)methyl]amineC12H15F2N3OAntibacterial, Antifungal
{[1-(2,2-Difluoroethyl)-1H-pyrazol-3-yl]methyl}[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amineC12H17F2N5Anticancer
{[1-(2,2-Difluoroethyl)-1H-pyrazol-3-yl]methyl}[(2,3-difluorophenyl)methyl]amineC13H13F4N3Antimicrobial

These compounds highlight the potential of pyrazole derivatives in developing therapeutic agents with specific biological activities.

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